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Compound of Interest

Compound Name: Methyl 3-methoxyacrylate

Cat. No.: B3022804

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-methoxyacrylate, with the CAS number 34846-90-7, is a versatile organic
compound that serves as a crucial intermediate in the synthesis of a wide array of fine
chemicals, pharmaceuticals, and agrochemicals.[1][2] Its structure, featuring both an electron-
poor enol ether and a Michael acceptor, makes it a valuable building block in organic synthesis.
This technical guide provides a comprehensive overview of its properties, synthesis, reactivity,
and applications, with a focus on practical information for laboratory and developmental use.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of Methyl 3-
methoxyacrylate is presented below for easy reference.

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 34846-90-7
Molecular Formula CsHsOs3 [3]
Molecular Weight 116.12 g/mol [3]
Appearance Clear, colorless liquid [4115]
Boiling Point 56 °C at 18 mmHg [6]
Density 1.08 g/mL at 25 °C [4]
Refractive Index (n2°/D) 1.451 [4]
Flash Point 65 °C [5]
Soluble in most organic
- solvents (e.g., THF,
Solubility _ [6]
dichloromethane, toluene,
methanol, ethanol)
Spectroscopy Data Reference

1H NMR (300 MHz, CDCls)

5 7.56 (d, J=12.6 Hz, 1H), 5.13
(d, J=12.6 Hz, 1H), 3.63 (s,
3H), 3.62 (s, 3H)

[6]

13C NMR (75.5 MHz, CDCIs)

0 167.5, 162.7, 95.2, 56.8,
50.5

[6]

Infrared (IR)

Key peaks at 2956, 2852,
1717 (C=0), 1629 (C=C) cm™t

[6]

Synthesis of Methyl 3-methoxyacrylate

Several synthetic routes to Methyl 3-methoxyacrylate have been developed. Below are

detailed experimental protocols for two common methods.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxyacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxyacrylate
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.tcichemicals.com/IN/en/p/M0995
https://www.researchgate.net/publication/319596005_Methyl_3-Methoxyacrylate
https://pim-resources.coleparmer.com/sds/08842.pdf
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.tcichemicals.com/IN/en/p/M0995
https://www.researchgate.net/publication/319596005_Methyl_3-Methoxyacrylate
https://www.researchgate.net/publication/319596005_Methyl_3-Methoxyacrylate
https://www.researchgate.net/publication/319596005_Methyl_3-Methoxyacrylate
https://www.researchgate.net/publication/319596005_Methyl_3-Methoxyacrylate
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis via Elimination from Methyl 3,3-
dimethoxypropionate

This method involves the acid-catalyzed elimination of methanol from methyl 3,3-
dimethoxypropionate.

Experimental Protocol:

o To a round-bottom flask equipped with a thermometer, magnetic stirrer, and distillation
apparatus, add methyl 3,3-dimethoxypropionate (e.g., 28.19 g) and p-toluenesulfonic acid
(e.g., 39.32 g).

¢ Slowly heat the reaction mixture to 160 °C and maintain this temperature for approximately
7.5 hours.

o During the reaction, methanol is formed as a byproduct and can be removed by distillation
(at approximately 70°C).

o After the reaction is complete, allow the mixture to cool slightly.

 Purify the product by vacuum distillation (-0.09 MPa), collecting the fraction at 165-172 °C to
yield Methyl 3-methoxyacrylate as a colorless oily liquid.[7]

One-Pot Synthesis from Methyl 3-methoxy-3-
propoxypropionate and Methanol

This procedure outlines a one-pot synthesis followed by a scission reaction.
Experimental Protocol:

¢ In a three-necked flask equipped with a mechanical stirrer and reflux condenser, combine 3-
methoxy-3-propoxy-methyl propionate (35.2 g, 200 mmol), methanol (190 g), and p-
toluenesulfonic acid (1.9 g).

¢ Heat the mixture to reflux and maintain for 24 hours.

o After the reaction period, remove the methanol under reduced pressure.
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e Heat the residue to 160 °C under a nitrogen atmosphere for 5 hours to induce a scission
reaction.

e The crude product is then purified by vacuum distillation to afford Methyl 3-
methoxyacrylate.[1]

Chemical Reactivity and Applications

Methyl 3-methoxyacrylate is a key building block for several important pharmaceutical and
agrochemical compounds due to its reactive nature.

Role in the Synthesis of Ceftibuten

Methyl 3-methoxyacrylate is a precursor in the synthesis of the cephalosporin antibiotic,
Ceftibuten.[1] While detailed, continuous protocols are often proprietary, the initial steps involve
the reaction of Methyl 3-methoxyacrylate to form a more complex side chain which is later
attached to the cephalosporin core.

Intermediate for the Pesticide Flonicamid

Similarly, Methyl 3-methoxyacrylate serves as an important intermediate in the production of
the insecticide flonicamid.[1]

Visualized Workflows and Relationships

The following diagrams illustrate the synthesis of Methyl 3-methoxyacrylate and its logical
relationship to key products.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://patents.google.com/patent/CN104058960A/en
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://patents.google.com/patent/CN104058960A/en
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://patents.google.com/patent/CN104058960A/en
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methyl 3,3-dimethoxypropionate Elimination
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Synthesis of Methyl 3-methoxyacrylate via Elimination.

Step 1: Reaction

p-toluenesulfonic acid

i
i Step 2: Scission
|
1

______________ ’ ) H
Intermediate Residue

Methanol Heat (160°C) »| Methyl 3-methoxyacrylate

Yv

Methyl 3-methoxy-3-propoxypropionate

Click to download full resolution via product page

One-Pot Synthesis Workflow for Methyl 3-methoxyacrylate.
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Role of Methyl 3-methoxyacrylate as an Intermediate.

Safety and Handling

Methyl 3-methoxyacrylate is a combustible liquid and may cause skin and eye irritation. It

may also cause an allergic skin reaction.[5]

Handling Precautions:

e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4][8]

e Avoid contact with skin, eyes, and clothing.

o Keep away from heat, sparks, and open flames.[4]

e Wash hands thoroughly after handling.

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[4]
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o Keep containers tightly closed.

¢ Itis recommended to store refrigerated (below 4°C/39°F).[5]

Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[8]

This technical guide is intended for use by qualified individuals trained in chemical handling
and laboratory procedures. Always refer to the most current Safety Data Sheet (SDS) for
complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3022804#methyl-3-methoxyacrylate-cas-number-
34846-90-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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